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Compound of Interest

Compound Name:
Tetramethylammonium hydrogen

phthalate

Cat. No.: B1600818 Get Quote

CAS Number: 79723-02-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetramethylammonium
Hydrogen Phthalate, a quaternary ammonium salt with applications in various scientific

domains. This document collates available data on its physicochemical properties, synthesis,

and potential applications, with a focus on providing actionable information for laboratory and

research settings.

Chemical and Physical Properties
Tetramethylammonium hydrogen phthalate is a white crystalline solid.[1] Its core structure

consists of a tetramethylammonium cation and a hydrogen phthalate anion. The combination of

a quaternary ammonium cation and a phthalate-derived anion imparts specific solubility and

electrochemical characteristics to the compound.

Table 1: Physicochemical Properties of Tetramethylammonium Hydrogen Phthalate
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Property Value Reference(s)

CAS Number 79723-02-7 [2]

Molecular Formula C₁₂H₁₇NO₄ [2]

Molecular Weight 239.27 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 148 - 150 °C [1]

Solubility Partly soluble in water [3]

Purity Commonly available as ≥99% [4]

Synthesis and Preparation
While specific, detailed industrial synthesis protocols for tetramethylammonium hydrogen
phthalate are proprietary, a general and adaptable laboratory-scale synthesis can be

described based on established chemical principles for the formation of quaternary ammonium

salts and their subsequent reaction with acidic compounds.[5] The synthesis can be

conceptualized as a two-step process: the formation of a tetramethylammonium salt, followed

by a salt metathesis reaction with a phthalate source.

A plausible synthetic route involves the reaction of trimethylamine with a methylating agent to

form a tetramethylammonium halide, which then undergoes a reaction with potassium

hydrogen phthalate.

Experimental Protocol: General Synthesis of a Quaternary Ammonium Carboxylate Salt

This protocol is a general representation and may require optimization for the specific synthesis

of tetramethylammonium hydrogen phthalate.

Materials:

Tetramethylammonium hydroxide solution

Phthalic acid
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Methanol or another suitable solvent

Deionized water

Procedure:

Dissolve a stoichiometric amount of phthalic acid in methanol.

In a separate vessel, dilute a stoichiometric equivalent of tetramethylammonium hydroxide

solution with deionized water.

Slowly add the tetramethylammonium hydroxide solution to the phthalic acid solution with

constant stirring at room temperature.

Continue stirring the reaction mixture for a predetermined period (e.g., 2-4 hours) to ensure

complete reaction.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting solid can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water mixture) to yield the final product.

The purified tetramethylammonium hydrogen phthalate should be dried under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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